Cas no 79-70-9 (3-Buten-2-one,4-(2,5,6,6-tetramethyl-1-cyclohexen-1-yl)-)

3-Buten-2-one,4-(2,5,6,6-tetramethyl-1-cyclohexen-1-yl)- structure

79-70-9 structure

Product Name:3-Buten-2-one,4-(2,5,6,6-tetramethyl-1-cyclohexen-1-yl)-

CAS No:79-70-9

MF:C₁₄H₂₂O

MW:206.323884487152

CID:563410

Update Time:2025-04-19

3-Buten-2-one,4-(2,5,6,6-tetramethyl-1-cyclohexen-1-yl)- Chemical and Physical Properties

Names and Identifiers

- 3-Buten-2-one,4-(2,5,6,6-tetramethyl-1-cyclohexen-1-yl)-
- (E)-4-(2,5,6,6-tetramethylcyclohexen-1-yl)but-3-en-2-one
- BETA-N-METHYLIONONE
- &#946
- 2-Methyl-&#946
- 4-(2,5,6,6-tetramethyl-1-cyclohexen-1-yl)-3-buten-2-one
- 4-(2,6,6-Trimethylcyclohex-1-ene-1-yl)-but-3-ene-2-one
- 6-Methyl-&#946
- beta-Irone
- -ionone
- -Ionone, 6-methyl-
- -Irone
- -Methylionone
- NSC 402758
- Inchi： 1S/C14H22O/c1-10-6-7-11(2)14(4,5)13(10)9-8-12(3)15/h8-9,11H,6-7H2,1-5H3/b9-8+/t11-/m1/s1
- InChI Key： BGKCUGPVLVNPSG-ANYFNZRUSA-N
- SMILES： C1[C@@H](C)C(C)(C)C(/C=C/C(C)=O)=C(C)C1

Computed Properties

Exact Mass: 206.16716
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
XLogP3: 4.158

Experimental Properties

Density: d421 0.9434
Boiling Point: bp0.1 85-90°; bp0.7 99-104°; bp11 125°
Refractive Index: nD21 1.5178; nD25 1.5162
PSA: 17.07
Specific Rotation: D20 +59° (CH2Cl2)

3-Buten-2-one,4-(2,5,6,6-tetramethyl-1-cyclohexen-1-yl)- Production Method

Production Method 1

79-70-9

79-69-6

599-45-1

Reaction Conditions

1.1 Reagents: Boron trifluoride Solvents: Toluene

Reference

Process for the preparation of irones

, European Patent Organization, , ,

Production Method 2

29171-20-8

79-70-9

79-69-6

599-45-1

Reaction Conditions

1.1 Reagents: Benzyltriethylammonium chloride , Sodium hydroxide
2.1 Reagents: Triethylamine , Sodium Solvents: Diethyl ether
3.1 Reagents: p-Toluenesulfonic acid , Hydroquinone , Propane, 2-methoxy- , Isooctane
4.1 Reagents: Sodium hydroxide Solvents: Methanol
5.1 Reagents: Boron trifluoride Solvents: Toluene

Reference

Process for the preparation of irones

, European Patent Organization, , ,

Production Method 3

6754-31-0

79-70-9

79-69-6

Reaction Conditions

Reference

Synthesis of irone

Liu, Xiaogeng; et al, Xiangliao Xiangjing Huazhuangpin, 2001, (2), 5-7

Production Method 4

79-70-9

79-69-6

79-68-5

Reaction Conditions

1.1 Reagents: Citral Solvents: Dichloromethane ; 45 min, < -70 °C
1.2 Reagents: Sodium bicarbonate

Reference

Synthesis of irone by cyclization reaction

Hu, Tie; et al, Yingyong Huaxue, 2014, 31(11), 1297-1301

Production Method 5

79-70-9

79-69-6

599-45-1

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Methanol
2.1 Reagents: Boron trifluoride Solvents: Toluene

Reference

Process for the preparation of irones

, European Patent Organization, , ,

Production Method 6

3548-78-5

79-70-9

79-69-6

79-68-5

Reaction Conditions

1.1 Reagents: Copper , Zinc Solvents: Diethyl ether , Dichloromethane ; 6 h, rt → 35 °C
2.1 Reagents: Citral Solvents: Dichloromethane ; 45 min, < -70 °C
2.2 Reagents: Sodium bicarbonate

Reference

Synthesis of irone by cyclization reaction

Hu, Tie; et al, Yingyong Huaxue, 2014, 31(11), 1297-1301

Production Method 7

79-70-9

79-69-6

599-45-1

Reaction Conditions

1.1 Reagents: p-Toluenesulfonic acid , Hydroquinone , Propane, 2-methoxy- , Isooctane
2.1 Reagents: Sodium hydroxide Solvents: Methanol
3.1 Reagents: Boron trifluoride Solvents: Toluene

Reference

Process for the preparation of irones

, European Patent Organization, , ,

Production Method 8

5392-40-5

79-70-9

79-69-6

79-68-5

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Acetone ; 4 h, 45 °C
1.2 Solvents: Acetic acid ; pH 6 - 7
2.1 Reagents: Copper , Zinc Solvents: Diethyl ether , Dichloromethane ; 6 h, rt → 35 °C
3.1 Reagents: Citral Solvents: Dichloromethane ; 45 min, < -70 °C
3.2 Reagents: Sodium bicarbonate

Reference

Synthesis of irone by cyclization reaction

Hu, Tie; et al, Yingyong Huaxue, 2014, 31(11), 1297-1301

Production Method 9

79-70-9

79-69-6

599-45-1

Reaction Conditions

1.1 Reagents: Triethylamine , Sodium Solvents: Diethyl ether
2.1 Reagents: p-Toluenesulfonic acid , Hydroquinone , Propane, 2-methoxy- , Isooctane
3.1 Reagents: Sodium hydroxide Solvents: Methanol
4.1 Reagents: Boron trifluoride Solvents: Toluene

Reference

Process for the preparation of irones

, European Patent Organization, , ,